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Compound of Interest

Compound Name: Triethylphenylammonium iodide

Cat. No.: B090992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triethylphenylammonium iodide, a quaternary ammonium salt, serves as a significant

compound in various chemical and pharmaceutical applications. Its utility is intrinsically linked

to its distinct physical properties. This technical guide provides a comprehensive examination

of the core physical characteristics of triethylphenylammonium iodide, detailed experimental

protocols for their determination, and a logical framework for understanding these properties.

Core Physical Properties
The fundamental physical properties of triethylphenylammonium iodide are summarized in

the table below. It is important to note that while some properties are well-documented, others,

such as boiling point and density, are not readily available in the reviewed scientific literature.
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Property Value Source

Molecular Formula C₁₂H₂₀IN

Molecular Weight 305.20 g/mol

Appearance Solid

Melting Point 127-133 °C

Boiling Point Data not available

Density Data not available

Solubility Data not available

Experimental Protocols
The following sections detail standardized methodologies for determining key physical

properties of organic compounds like triethylphenylammonium iodide.

Melting Point Determination (Capillary Method)
The melting point of triethylphenylammonium iodide can be accurately determined using the

capillary method, a technique widely recognized and detailed in pharmacopeias.

Principle: This method involves heating a small, powdered sample of the substance in a

capillary tube and observing the temperature range over which it melts.

Apparatus:

Melting point apparatus with a heating block or oil bath

Capillary tubes (closed at one end)

Calibrated thermometer or digital temperature probe

Mortar and pestle

Procedure:
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Sample Preparation: A small amount of triethylphenylammonium iodide is finely ground

using a mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered

sample, and the tube is inverted and tapped gently to pack the sample into the closed end. A

sample height of 2-4 mm is typical.

Determination: The loaded capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady rate of 1-2 °C per minute.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last solid particle melts is

recorded as the end of the melting range.

Water Solubility (Flask Method - OECD 105)
The water solubility of triethylphenylammonium iodide can be determined following the

principles outlined in the OECD Guideline 105 (Water Solubility), specifically the flask method,

which is suitable for solids.

Principle: A supersaturated solution of the substance in water is prepared and allowed to

equilibrate. The concentration of the substance in the saturated aqueous phase is then

determined analytically.

Apparatus:

Erlenmeyer flasks with stoppers

Constant temperature water bath or shaker

Centrifuge

Analytical balance

Analytical instrumentation for concentration determination (e.g., UV-Vis spectrophotometer,

HPLC)
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Procedure:

Preparation of Supersaturated Solution: An excess amount of triethylphenylammonium
iodide is added to a known volume of deionized water in an Erlenmeyer flask. The amount

should be sufficient to ensure that undissolved solid remains after equilibration.

Equilibration: The flask is sealed and agitated in a constant temperature bath (e.g., 25 °C) for

a sufficient period to reach equilibrium (typically 24-48 hours).

Phase Separation: The solution is allowed to stand to let the undissolved solid settle. An

aliquot of the supernatant is then carefully removed and centrifuged to separate any

remaining suspended particles.

Analysis: The concentration of triethylphenylammonium iodide in the clear, saturated

aqueous phase is determined using a suitable and validated analytical method.

Replicates: The experiment is performed in at least triplicate to ensure the reliability of the

results.

Logical Framework of Physical Properties
The following diagram illustrates the hierarchical relationship between the fundamental physical

properties of a chemical compound like triethylphenylammonium iodide.
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Logical Hierarchy of Physical Properties

Triethylphenylammonium Iodide

Fundamental Properties

State of Matter Thermodynamic Properties Bulk Properties Molecular Weight

Solid Melting Point Boiling Point Solubility Density

Click to download full resolution via product page

Caption: Logical organization of the physical properties of Triethylphenylammonium Iodide.

To cite this document: BenchChem. [Triethylphenylammonium Iodide: A Technical Overview
of its Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090992#triethylphenylammonium-iodide-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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